Cas no 7307-02-0 (heptane-2,4-dione)

Heptane-2,4-dione, also known as 2,4-heptanedione, is a β-diketone compound with the molecular formula C₇H₁₂O₂. It features a reactive 1,3-dicarbonyl structure, making it a versatile intermediate in organic synthesis, particularly for chelating metal ions and forming coordination complexes. Its keto-enol tautomerism enhances its reactivity in condensation and cyclization reactions. The compound is commonly employed in the production of heterocyclic compounds, pharmaceuticals, and agrochemicals. With a relatively low volatility and stable thermal properties, heptane-2,4-dione is suitable for controlled reactions in industrial and laboratory settings. Its balanced solubility in both polar and nonpolar solvents further broadens its applicability in diverse synthetic processes.
heptane-2,4-dione structure
heptane-2,4-dione structure
Product Name:heptane-2,4-dione
CAS No:7307-02-0
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00048722
CID:576564
Update Time:2025-05-21

heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4-Heptanedione
    • heptane-2,4-dione
    • 3-ethylacetylacetone
    • Acatylbutyrylmethan
    • Butanoylacetone
    • Butyrylacetone
    • EINECS 230-759-5
    • Heptan-2,4-dion
    • heptane-dione
    • MDL: MFCD00048722
    • Inchi: 1S/C7H12O2/c1-3-4-7(9)5-6(2)8/h3-5H2,1-2H3
    • InChI Key: ILPNRWUGFSPGAA-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)CCC

Computed Properties

  • Exact Mass: 128.08400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 0.9805 (rough estimate)
  • Boiling Point: 174.05°C (estimate)
  • Refractive Index: 1.4500 (estimate)
  • PSA: 34.14000
  • LogP: 1.33470

heptane-2,4-dione Pricemore >>

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Additional information on heptane-2,4-dione

Comprehensive Guide to Heptane-2,4-dione (CAS No. 7307-02-0): Properties, Applications, and Industry Insights

Heptane-2,4-dione (CAS No. 7307-02-0), also known as 2,4-heptanedione, is a versatile organic compound belonging to the β-diketone family. Its molecular structure features two carbonyl groups at the 2nd and 4th positions of a seven-carbon chain, making it a valuable intermediate in synthetic chemistry. With the growing demand for sustainable and high-performance chemicals, researchers and industries are increasingly exploring the potential of heptane-2,4-dione in applications ranging from flavor enhancers to advanced material synthesis.

The compound’s unique keto-enol tautomerism contributes to its reactivity, enabling it to participate in chelation reactions with metal ions—a property leveraged in catalysis and coordination chemistry. Recent studies highlight its role in the development of green solvents and bio-based polymers, aligning with global trends toward eco-friendly alternatives. Users searching for "heptane-2,4-dione uses" or "CAS 7307-02-0 safety data" often seek insights into its compatibility with modern industrial processes.

In the pharmaceutical sector, heptane-2,4-dione serves as a precursor for heterocyclic compounds, addressing queries like "how to synthesize pyrazoles from 2,4-diketones." Its mild, nutty odor also makes it relevant in fragrance formulations, a topic frequently searched alongside "food-grade diketones." Analytical chemists prioritize its purity, with HPLC-grade 7307-02-0 being a common search term in lab supply databases.

From an SEO perspective, content targeting "heptane-2,4-dione vs acetylacetone" or "thermal stability of β-diketones" resonates with academic and industrial audiences. The compound’s stability under high temperatures (up to 200°C) makes it suitable for specialty coatings—a hotspot in renewable energy material research. Innovations in carbon capture technologies further drive interest in diketone-based adsorbents, where 2,4-heptanedione derivatives show promise.

Handling and storage recommendations for CAS No. 7307-02-0 emphasize inert atmospheres to prevent oxidation, a detail often queried in technical forums. As regulatory frameworks evolve, documentation on "REACH compliance for heptane-2,4-dione" gains traction among compliance officers. Meanwhile, its biodegradability profile positions it favorably in circular economy discussions, answering searches like "environmental impact of diketones."

In conclusion, heptane-2,4-dione bridges fundamental research and industrial innovation. Its adaptability across sectors—from agrochemicals to electronics—ensures sustained relevance. By addressing trending queries such as "scalable synthesis of 2,4-heptanedione" or "spectroscopic analysis of β-diketones," this guide aims to serve as a definitive resource for professionals navigating the compound’s multifaceted applications.

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